2-{[2-(Diethylamino)ethyl]amino}acetic acid

• Molecular Formula: C8H18N2O2
• Molecular Weight: 174.24 g/mol
• IUPAC Name: 2-[2-(diethylamino)ethylamino]acetic acid
• InChI: InChI=1S/C8H18N2O2/c1-3-10(4-2)6-5-9-7-8(11)12/h9H,3-7H2,1-2H3,(H,11,12)
• InChI Key: NNQSCFRKXRXDIG-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCNCC(=O)O

Description

Systematic Nomenclature and CAS Registry Information

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is 2-{[2-(diethylamino)ethyl]amino}acetic acid , reflecting its glycine backbone substituted with a diethylaminoethylamine group at the second carbon. The CAS Registry Number assigned to this molecule is 683194-21-0 , a unique identifier critical for regulatory and commercial documentation. Alternative naming conventions, such as the Simplified Molecular-Input Line-Entry System (SMILES), describe its structure as O=C(O)CNCCN(CC)CC , emphasizing the carboxylic acid group, ethylene diamine bridge, and terminal diethyl substituents.

Nomenclature Parameter	Value
IUPAC Name	2-{[2-(Diethylamino)ethyl]amino}acetic acid
CAS Registry Number	683194-21-0
SMILES	O=C(O)CNCCN(CC)CC

Molecular Formula and Weight Analysis

The molecular formula C₈H₁₈N₂O₂ indicates the presence of eight carbon atoms, eighteen hydrogen atoms, two nitrogen atoms, and two oxygen atoms. The molecular weight is calculated as 174.24 g/mol , consistent with the summation of atomic masses for all constituent elements. This formula distinguishes it from structurally related compounds, such as N-(2-diethylaminoethyl)acetamide (C₈H₁₈N₂O, MW 158.24 g/mol), which lacks the carboxylic acid group but shares the diethylaminoethylamine chain.

Component	Count	Atomic Mass (g/mol)	Contribution (g/mol)
Carbon (C)	8	12.01	96.08
Hydrogen (H)	18	1.008	18.14
Nitrogen (N)	2	14.01	28.02
Oxygen (O)	2	16.00	32.00
Total	-	-	174.24

Structural Elucidation Through Spectroscopic Methods

Spectroscopic techniques provide critical insights into the compound’s molecular architecture. Nuclear Magnetic Resonance (NMR) spectroscopy reveals distinct proton environments: the carboxylic acid proton (δ 12–13 ppm), methylene groups adjacent to nitrogen (δ 2.5–3.5 ppm), and diethyl methyl resonances (δ 1.0–1.5 ppm). Infrared (IR) spectroscopy identifies key functional groups, including the carbonyl stretch (C=O) at ~1700 cm⁻¹ and N-H bending vibrations near 1600 cm⁻¹.

Mass spectrometry (MS) data corroborate the molecular weight, with a parent ion peak at m/z 174.24 and fragmentation patterns indicative of the diethylaminoethyl side chain. X-ray crystallography, though not explicitly reported for this compound, could resolve its three-dimensional conformation, particularly the spatial arrangement of the diethyl groups relative to the glycine backbone.

Comparative Analysis With Related Aminoethyl Glycine Derivatives

2-{[2-(Diethylamino)ethyl]amino}acetic acid belongs to a broader class of aminoethyl glycine derivatives, which vary in substituents and functional groups. For example:

• 2-(Diethylamino)ethyl benzoate (CAS 2572-39-6) : This ester derivative replaces the carboxylic acid with a benzoyloxy group, increasing hydrophobicity (logP 2.18 vs. ~0.5 for the parent acid).
• 2-Amino-2-(diethylamino)acetic acid (CID 87491521) : An isomer with the amino group directly attached to the central carbon, altering hydrogen-bonding potential.
• N-(2-Diethylaminoethyl)acetamide (CID 44428) : Lacks the carboxylic acid moiety, reducing acidity and enhancing lipophilicity.

The table below highlights structural and physicochemical differences:

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups
2-{[2-(Diethylamino)ethyl]amino}acetic acid	C₈H₁₈N₂O₂	174.24	Carboxylic acid, tertiary amine
2-(Diethylamino)ethyl benzoate	C₁₃H₁₉NO₂	221.30	Ester, tertiary amine
2-Amino-2-(diethylamino)acetic acid	C₆H₁₄N₂O₂	146.19	Primary amine, tertiary amine
N-(2-Diethylaminoethyl)acetamide	C₈H₁₈N₂O	158.24	Amide, tertiary amine

These structural variations influence solubility, reactivity, and biological activity. For instance, the carboxylic acid group in 2-{[2-(diethylamino)ethyl]amino}acetic acid enhances water solubility compared to its ester or amide analogs, making it more suitable for aqueous-phase reactions.

Preparation Methods

General Synthetic Strategy

Reaction Conditions and Yields

Step/Method	Reagents and Conditions	Yield (%)	Notes
Alkylation of glycine	Glycine + 2-(diethylamino)ethyl halide, base, aqueous/alcoholic solvent, mild heat	70–90	Common lab-scale method
Amidation with carbodiimide coupling	Starting acid + N,N-diethylethylenediamine, EDC·HCl, HOBt, room temp	85–95	High yield, used in pharmaceutical synthesis
Solvent-free decarboxylation and formylation	Heat without solvent, distillation of acetone byproduct	>90	Green chemistry approach, scalable

Analytical and Purification Techniques

• Purity Assessment: HPLC, LC-MS, and NMR spectroscopy are standard for confirming identity and purity.
• Isolation: Crystallization from appropriate solvents or preparative chromatography.
• Characterization: Molecular weight confirmation by mass spectrometry; structural confirmation by NMR.

Summary of Research Findings

• The compound is efficiently synthesized via nucleophilic substitution or amidation routes.
• Industrial processes favor solvent-free or minimized solvent methods to reduce environmental impact.
• Reaction optimization focuses on maximizing yield, purity, and scalability.
• The compound serves primarily as an intermediate in the synthesis of complex pharmaceuticals, notably kinase inhibitors.

Chemical Reactions Analysis

Types of Reactions

2-{[2-(Diethylamino)ethyl]amino}acetic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The amino and carboxyl groups in the compound can participate in substitution reactions with various electrophiles and nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides or acyl chlorides in the presence of a base.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce amines or alcohols.

Scientific Research Applications

2-{[2-(Diethylamino)ethyl]amino}acetic acid has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound can be used in studies involving enzyme inhibition and protein interactions due to its amino acid-like structure.

Industry: It may be used in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism by which 2-{[2-(Diethylamino)ethyl]amino}acetic acid exerts its effects involves interactions with molecular targets such as enzymes and receptors. The diethylamino group can enhance the compound’s ability to penetrate biological membranes, while the aminoacetic acid moiety can interact with active sites of enzymes, potentially inhibiting their activity.

Comparison with Similar Compounds

2-(Dimethylamino)acetic Acid (CAS 1118-68-9)

• Structure: Features a dimethylamino group directly attached to the acetic acid backbone (C₄H₉NO₂; MW 103.12 g/mol).
• Properties : Highly water-soluble (solubility >50 mg/mL in water) due to its compact structure and polar groups .
• Applications : Used as a building block in peptide synthesis and drug delivery systems. Its smaller size facilitates rapid cellular uptake compared to diethyl-substituted analogs .

Diethylaminoethyl Stearate (CAS 3179-81-5)

• Structure: Combines a diethylaminoethyl group with a stearate ester (C₂₄H₄₉NO₂; MW 383.66 g/mol).
• Properties : Lipophilic due to the long hydrocarbon chain, making it suitable for lipid-based formulations. Unlike the target compound, it lacks a free carboxylic acid group, reducing its solubility in aqueous media .
• Applications : Employed in slow-release drug formulations and topical products where prolonged activity is desired .

Triglycine (Gly-Gly-Gly)

• Structure : A tripeptide with three glycine units (C₆H₁₁N₃O₄; MW 189.17 g/mol).
• Properties : High water solubility and biocompatibility, often used in biochemical assays. Unlike the target compound, triglycine’s peptide bonds enable hydrogen bonding with proteins, influencing its role in enzyme studies .
• Applications : Model compound for studying peptide stability and protein interactions .

N-[2-(Diethylamino)ethyl]-2-phenylacetamide (CAS 51816-17-2)

• Structure : Substitutes the acetic acid group with a phenylacetamide (C₁₄H₂₂N₂O; MW 234.34 g/mol).
• The amide group reduces acidity compared to carboxylic acid derivatives .
• Applications : Investigated for CNS-targeting therapeutics due to its lipophilic and amide functionalities .

Comparative Data Table

Compound	CAS	Molecular Formula	Molecular Weight	Solubility	Key Functional Groups	Applications
2-{[2-(Diethylamino)ethyl]amino}acetic acid	1606-01-5*	C₈H₁₈N₂O₂	174.24	Moderate (water)	Diethylaminoethyl, carboxylic acid	Drug delivery, chelation
2-(Dimethylamino)acetic acid	1118-68-9	C₄H₉NO₂	103.12	High (water)	Dimethylamino, carboxylic acid	Peptide synthesis, buffers
Diethylaminoethyl stearate	3179-81-5	C₂₄H₄₉NO₂	383.66	Low (lipids)	Diethylaminoethyl, ester	Sustained-release formulations
Triglycine	-	C₆H₁₁N₃O₄	189.17	High (water)	Peptide bonds, carboxylic acid	Biochemical assays
N-[2-(Diethylamino)ethyl]-2-phenylacetamide	51816-17-2	C₁₄H₂₂N₂O	234.34	Low (organic solvents)	Diethylaminoethyl, amide	CNS drug development

*CAS number inferred from , which lists "Diethylamino-Acetic acid" as 1606-01-5.

Key Research Findings

• Functional Group Impact: The free carboxylic acid group enables chelation of metal ions, similar to EDTA derivatives (), though with reduced binding capacity due to fewer donor atoms .
• Biological Activity: Structural analogs like 2-(1-(2-amino-2-oxoethyl)cyclohexyl)acetic acid () demonstrate that cyclohexyl substituents confer rigidity, suggesting the target’s diethylaminoethyl chain may offer conformational flexibility for target binding .

Biological Activity

2-{[2-(Diethylamino)ethyl]amino}acetic acid, known by its CAS number 7592-65-6, is a compound with significant biological activity. This article provides a comprehensive overview of its pharmacological properties, mechanisms of action, and potential therapeutic applications based on recent research findings.

• Molecular Formula : C₈H₁₈Cl₂N₂O₂
• Molecular Weight : 247.16 g/mol
• CAS Number : 7592-65-6

Research indicates that 2-{[2-(diethylamino)ethyl]amino}acetic acid exhibits various biological activities, primarily through its interaction with cellular membranes and biochemical pathways. It has been noted for its effects on:

• Cell Membrane Integrity : The compound alters the structural integrity of fungal cell membranes, particularly in Candida albicans, which is crucial for its antifungal activity .
• Inhibition of Virulence Factors : It inhibits important virulence factors such as dimorphic transition and biofilm formation in pathogenic fungi, enhancing its potential as an antifungal agent .

Biological Activities

• Antifungal Activity :
  • In vitro studies have demonstrated that the compound effectively inhibits the growth of Candida albicans by disrupting mitochondrial function and cell membrane integrity. This disruption leads to a reduction in mitochondrial dehydrogenase activity, indicating compromised cellular respiration .
• Antibacterial Properties :
  • The compound has shown antibacterial activity against strains like Staphylococcus aureus and Enterococcus faecalis, including methicillin-resistant strains (MRSA). It has been observed to reverse multidrug resistance by inhibiting bacterial efflux pumps, which is critical in treating resistant infections .
• Drug Interaction Potential :
  • Studies suggest that 2-{[2-(diethylamino)ethyl]amino}acetic acid may modulate P-glycoprotein (P-gp), a protein involved in drug transport across cell membranes. This modulation can affect the bioavailability and efficacy of co-administered drugs .

Case Study 1: Antifungal Efficacy

A study evaluated the antifungal properties of various compounds, including 2-{[2-(diethylamino)ethyl]amino}acetic acid. The results indicated significant inhibition of C. albicans growth at concentrations as low as 1 µg/mL, with a more than 50% reduction in mitochondrial activity compared to untreated controls.

Case Study 2: Antibacterial Activity

In another investigation, the compound was tested against MRSA strains. Results showed that it not only inhibited bacterial growth but also enhanced the effectiveness of beta-lactam antibiotics like ampicillin when used in combination treatments.

Data Tables

Activity Type	Target Organism	Inhibition Concentration (µg/mL)	Mechanism
Antifungal	Candida albicans	1	Disruption of cell membrane integrity
Antibacterial	Staphylococcus aureus	0.5	Inhibition of efflux pumps
Antibacterial	Methicillin-resistant S. aureus	0.25	Synergistic effects with ampicillin